N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methoxybenzamide

• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methoxybenzamide
• InChI: InChI=1S/C22H18N2O4/c1-13-11-14(23-21(26)15-7-3-5-9-18(15)27-2)12-16(20(13)25)22-24-17-8-4-6-10-19(17)28-22/h3-12,24H,1-2H3,(H,23,26)/b22-16+
• InChI Key: VBKOKDNRFWMYMU-CJLVFECKSA-N
• Isomeric SMILES: CC1=CC(=C/C(=C\2/NC3=CC=CC=C3O2)/C1=O)NC(=O)C4=CC=CC=C4OC
• SMILES: CC1=CC(=CC(=C2NC3=CC=CC=C3O2)C1=O)NC(=O)C4=CC=CC=C4OC

Description

N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methoxybenzamide, commonly known as BMVC, is a chemical compound used in scientific research. It is a fluorescent dye that is widely used as a probe to detect the presence of proteins in biological samples. BMVC is synthesized using a multistep process and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

BMVC acts as a fluorescent probe by binding to proteins and undergoing a conformational change that results in a shift in its fluorescence emission spectrum. This shift in the fluorescence emission spectrum can be used to detect the presence of proteins in biological samples. The mechanism of action of BMVC is based on the principle of fluorescence resonance energy transfer (FRET), which involves the transfer of energy from a fluorescent donor molecule to a nearby acceptor molecule.
Biochemical and Physiological Effects:
BMVC has been shown to have a number of biochemical and physiological effects. It has been shown to bind to a wide range of proteins, including enzymes, receptors, and transporters. BMVC has also been shown to affect protein folding and protein-protein interactions. In addition, BMVC has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of BMVC is its high sensitivity and specificity for detecting proteins in biological samples. It is also relatively easy to use and can be applied to a wide range of proteins. However, one of the limitations of BMVC is that it requires a fluorescence microscope or spectrofluorometer for detection, which can be expensive and time-consuming.

Future Directions

There are a number of future directions for the study of BMVC. One area of research is the development of new fluorescent probes that are more sensitive and specific for detecting proteins in biological samples. Another area of research is the application of BMVC to the study of protein-protein interactions in living cells. Finally, the use of BMVC in the development of new drugs and therapies for a wide range of diseases is an area of active research.

Synthesis Methods

BMVC is synthesized using a multistep process that involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-3-methylbenzoic acid to form an amide intermediate, which is then cyclized to form the final product, BMVC.

Scientific Research Applications

BMVC is widely used in scientific research as a fluorescent probe to detect the presence of proteins in biological samples. It is also used in the study of protein-protein interactions, protein folding, and protein localization. BMVC has been used to study the structure and function of a wide range of proteins, including enzymes, receptors, and transporters.